molecular formula C7H12BNO3 B8664836 {5-[(Dimethylamino)methyl]-2-furyl}boronic acid

{5-[(Dimethylamino)methyl]-2-furyl}boronic acid

Cat. No. B8664836
M. Wt: 168.99 g/mol
InChI Key: BXMLYLQZUFNYGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

{5-[(Dimethylamino)methyl]-2-furyl}boronic acid is a useful research compound. Its molecular formula is C7H12BNO3 and its molecular weight is 168.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality {5-[(Dimethylamino)methyl]-2-furyl}boronic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about {5-[(Dimethylamino)methyl]-2-furyl}boronic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

{5-[(Dimethylamino)methyl]-2-furyl}boronic acid

Molecular Formula

C7H12BNO3

Molecular Weight

168.99 g/mol

IUPAC Name

[5-[(dimethylamino)methyl]furan-2-yl]boronic acid

InChI

InChI=1S/C7H12BNO3/c1-9(2)5-6-3-4-7(12-6)8(10)11/h3-4,10-11H,5H2,1-2H3

InChI Key

BXMLYLQZUFNYGN-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC=C(O1)CN(C)C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (5-formyl-2-furyl)boronic acid (50 mg, 0.36 mmol) in DME (1.0 mL) was added a 2.0M solution of dimethylamine in THF (0.53 mL, 1.0 mmol). The reaction mixture stirred for 5 minutes before resin bound MP-BH(OAc)3 (2.2 mmol/g, 0.33 g, 0.714 mmol) was added. The reaction mixture was stirred at room temperature for five hours and an additional 1 equivalent of dimethylamine in THF was added and stirring continued overnight. The reaction mixture was filtered through a plug of glass wool and the resin was washed with DME. The THF/DME filtrate solution containing the desired compound was used immediately in subsequent reactions.
Quantity
50 mg
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reactant
Reaction Step One
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solution
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1 mL
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0.53 mL
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solvent
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[Compound]
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BH(OAc)3
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0.33 g
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reactant
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